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Compound Name: 6-Hydroxynicotinamide

Cat. No.: B1222860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative analysis of the pharmacokinetic and metabolic profiles of 6-
Hydroxynicotinamide, a metabolite of nicotinamide, across various species. Understanding

the species-specific differences in the absorption, distribution, metabolism, and excretion

(ADME) of this compound is crucial for preclinical to clinical translation in drug development.

This document summarizes available quantitative data, details relevant experimental

methodologies, and provides visual representations of key metabolic pathways.

Pharmacokinetic Profile Comparison
While comprehensive, directly comparative pharmacokinetic data for 6-Hydroxynicotinamide
across multiple species remains limited in publicly available literature, this section compiles and

extrapolates from studies on its parent compound, nicotinamide, and related pyridine

compounds to provide a comparative overview. The following table summarizes key

pharmacokinetic parameters for nicotinamide, offering insights into potential species-specific

variations that may influence the disposition of its metabolite, 6-Hydroxynicotinamide.
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Parameter Human Mouse Rat Dog

Route of

Administration
Oral

Intraperitoneal

(i.p.)
N/A

Intravenous (i.v.),

Intramuscular

(i.m.), Oral

Dose Up to 6 g 100-1000 mg/kg N/A 20 mg/kg (HI-6)

Tmax (Time to

Peak

Concentration)

~45 min N/A N/A N/A

Elimination Half-

life (t½)

Increases with

dose (non-linear)

Not dose-

dependent
N/A

~48.2 min (HI-6,

i.v.)

Key Metabolites

Nicotinamide-N-

oxide, 6-

Hydroxynicotina

mide (minor)

Nicotinamide-N-

oxide
N/A

Unchanged drug

(HI-6)

Note: Data for Rat and specific pharmacokinetic parameters for 6-Hydroxynicotinamide are

not readily available in the reviewed literature. The data for Dog pertains to HI-6, a structurally

related pyridinium oxime.

Metabolic Pathways
Nicotinamide undergoes metabolism primarily in the liver. One of the metabolic routes involves

hydroxylation to form 6-Hydroxynicotinamide. The enzymes involved in this process can vary

across species, leading to different metabolic profiles.
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Human

Mouse

Dog

Nicotinamide

6-Hydroxynicotinamide
(Minor Metabolite)

Hydroxylation

Nicotinamide-N-oxide
(Major Metabolite)

Oxidation

Nicotinamide-N-oxide
(Major Metabolite)

Oxidation

Metabolite Pool

ExcretionUnchanged HI-6HI-6 (Analogue)

In Vivo Pharmacokinetic Study Workflow

Animal Acclimatization Dose Administration
(e.g., i.v., p.o.) Serial Blood Sampling Plasma Separation LC-MS/MS Analysis Pharmacokinetic Analysis

(Cmax, Tmax, AUC, t½, CL, Vd)
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In Vitro Liver Microsome Metabolism Protocol

Prepare Liver Microsomes
(Human, Rat, Mouse, Dog)

Prepare Incubation Mixture
(Microsomes, Buffer, 6-Hydroxynicotinamide)

Initiate Reaction with NADPH

Incubate at 37°C
(Various time points)

Terminate Reaction
(e.g., Acetonitrile)

Analyze Supernatant by LC-MS/MS

Determine Rate of Metabolism
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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